A cross-reactive plasmonic sensing array for drinking water assessment†‡
Environmental Science: Nano Pub Date: 2023-11-13 DOI: 10.1039/D3EN00565H
Abstract
The continuous monitoring of remote drinking water purification systems is a global challenge with direct consequences for human and environmental health. Here, we utilise a “nano-tastebud” sensor comprised of eight chemically-tailored plasmonic metasurfaces, for testing the composition of drinking water. Through undertaking a full chemometric analysis of the water samples and likely contaminants we were able to optimise the sensor specification to create an array of suitable tastebuds. By generating a unique set of optical responses for each water sample, we show that the array-based sensor can differentiate between untreated influent and treated effluent water with over 95% accuracy in flow and can detect compositional changes in distributed modified tap water. Once fully developed, this system could be integrated into water treatment facilities and distribution systems to monitor for changes in water composition.
Recommended Literature
- [1] Understanding Fermi resonances in the complex vibrational spectra of the methyl groups in methylamines†
- [2] Radiofrequency atomization and excitation with a hot graphite cup electrode for trace element determination by atomic emission spectrometry
- [3] Contents list
- [4] Cumulative author index
- [5] A one-dimensional supramolecular chain based on [H2V10O28]4− units decorated with 4-dimethylaminopyridinium ions: an experimental and theoretical characterization†
- [6] Kinetic study of polydopamine sphere synthesis using TRIS: relationship between synthesis conditions and final properties
- [7] Modification of Cunanoparticles with a disulfide for polyimide metallization†
- [8] Synthesis, characterization and electrochemistry of rhodium(iii) complexes of meso-substituted [14]tribenzotriphyrin(2.1.1)†
- [9] The rotating disc electrode: measurement protocols and reproducibility in the evaluation of catalysts for the oxygen evolution reaction†
- [10] Oral drug suitability parameters†
